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Compound of Interest

Compound Name: (113C)icosanoic acid

Cat. No.: B1381762 Get Quote

Proper disposal of laboratory chemicals is a critical component of ensuring safety and

environmental compliance. This guide provides detailed procedures for the disposal of

(13C)icosanoic acid, tailored for researchers and laboratory professionals. Since

(13C)icosanoic acid is a non-radioactive, isotopically labeled form of icosanoic acid (also

known as arachidic acid), its disposal is dictated by its chemical properties.

Based on Safety Data Sheets (SDS) for icosanoic acid, the compound is a solid and is not

classified as a dangerous good for transport. However, institutional and local regulations often

require that all laboratory-generated chemical waste be handled through a designated

hazardous waste program to ensure safety and compliance.

Immediate Safety and Disposal Protocol
The primary and most crucial step is to manage the disposal of (13C)icosanoic acid through

your institution's Environmental Health and Safety (EHS) or a similar waste management office.

Do not dispose of this chemical in the regular trash or down the drain.

Step-by-Step Disposal Procedure
Waste Identification and Classification:

Although icosanoic acid is not federally listed as a hazardous waste, it should be treated

as a chemical waste as a matter of prudent practice.
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The ¹³C isotope is stable and non-radioactive, so no radiological precautions are

necessary. The waste is classified based on its chemical properties alone.

Segregation and Storage:

Store waste (13C)icosanoic acid in a dedicated, properly sealed, and compatible

container. The original product container is often a suitable choice.[1][2]

Keep it separate from other incompatible waste streams, such as strong oxidizing agents,

bases, or reducing agents.[1]

Designate a "Satellite Accumulation Area" (SAA) in your laboratory, at or near the point of

generation, for temporary storage of the waste container.[1][3]

Labeling:

Clearly label the waste container with the words "Hazardous Waste" (or as required by

your institution).

The label must include the full chemical name: "(13C)icosanoic acid". Avoid using

abbreviations.

Indicate the date when waste was first added to the container.

Container Management:

Keep the waste container securely closed at all times, except when adding waste.[3][4]

Ensure the container is in good condition and not leaking.

Requesting Disposal:

Once the container is full or you have no more of this waste to dispose of, contact your

institution's EHS or hazardous waste management office to schedule a pickup.[3][5]

Follow their specific procedures for requesting waste collection.

Summary of Chemical and Safety Data
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The following table summarizes key data for Icosanoic Acid, the parent compound of

(13C)icosanoic acid.

Property Data Source

Physical State Solid, Powder [6]

CAS Number 506-30-9 [7][8]

Appearance White [6]

Melting Point 75 °C (167 °F) [8]

Flash Point 110 °C (230 °F) [8]

Water Solubility Low / Insoluble [6]

Hazard Classification
Causes skin and eye irritation

(in some SDSs)
[6][9][10]

Not classified as a hazardous

material for transport
[2][7]

Disposal Decision Workflow
The following diagram outlines the logical workflow for the proper disposal of (13C)icosanoic

acid in a laboratory setting.
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Preparation & Identification

Chemical Waste Protocol
Radioactive Waste Protocol
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Caption: Decision workflow for disposal of isotopically labeled icosanoic acid.
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Spill Cleanup Protocol
In the event of a spill, follow these steps:

Personal Protection: Wear appropriate personal protective equipment (PPE), including safety

goggles, gloves, and a lab coat.

Containment: Prevent the solid powder from becoming airborne.

Cleanup: Carefully sweep up the solid material and place it into a suitable container for

disposal.[6]

Disposal: Label the container as waste and manage it according to the disposal procedure

outlined above.

Decontamination: Clean the affected area thoroughly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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